![molecular formula C16H15N3O3 B7438161 N-(1,3-benzoxazol-2-yl)-N-cyclopropyl-2,4-dimethyl-1,3-oxazole-5-carboxamide](/img/structure/B7438161.png)
N-(1,3-benzoxazol-2-yl)-N-cyclopropyl-2,4-dimethyl-1,3-oxazole-5-carboxamide
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Overview
Description
N-(1,3-benzoxazol-2-yl)-N-cyclopropyl-2,4-dimethyl-1,3-oxazole-5-carboxamide, also known as BCA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-(1,3-benzoxazol-2-yl)-N-cyclopropyl-2,4-dimethyl-1,3-oxazole-5-carboxamide is not fully understood. However, it has been suggested that this compound may exert its biological effects through the inhibition of specific enzymes or receptors.
Biochemical and Physiological Effects
Studies have shown that this compound exhibits anti-inflammatory and anti-cancer properties. This compound has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models. Additionally, this compound has been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One advantage of using N-(1,3-benzoxazol-2-yl)-N-cyclopropyl-2,4-dimethyl-1,3-oxazole-5-carboxamide in lab experiments is its high purity and stability. However, one limitation is the limited availability of this compound, which may make it difficult to obtain in large quantities for certain experiments.
Future Directions
There are several potential future directions for the study of N-(1,3-benzoxazol-2-yl)-N-cyclopropyl-2,4-dimethyl-1,3-oxazole-5-carboxamide. One direction is the development of this compound-based drugs for the treatment of cancer and inflammation. Another direction is the investigation of this compound as a potential herbicide and fungicide for agricultural applications. Additionally, the use of this compound in the development of organic electronic devices may be an area of future research.
Synthesis Methods
The synthesis of N-(1,3-benzoxazol-2-yl)-N-cyclopropyl-2,4-dimethyl-1,3-oxazole-5-carboxamide involves the reaction of 2-amino-5-methylbenzoxazole with cyclopropylmethyl ketone, followed by the reaction of the resulting intermediate with 2,4-dimethyl-3-oxopentanoic acid. The final product is obtained after purification through recrystallization.
Scientific Research Applications
N-(1,3-benzoxazol-2-yl)-N-cyclopropyl-2,4-dimethyl-1,3-oxazole-5-carboxamide has been studied for its potential applications in various fields, including medicinal chemistry, agricultural chemistry, and materials science. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of cancer and inflammation. In agricultural chemistry, this compound has been studied as a potential herbicide and fungicide. In materials science, this compound has been investigated for its potential use in the development of organic electronic devices.
properties
IUPAC Name |
N-(1,3-benzoxazol-2-yl)-N-cyclopropyl-2,4-dimethyl-1,3-oxazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3O3/c1-9-14(21-10(2)17-9)15(20)19(11-7-8-11)16-18-12-5-3-4-6-13(12)22-16/h3-6,11H,7-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNHMVAOLLIJWPX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(OC(=N1)C)C(=O)N(C2CC2)C3=NC4=CC=CC=C4O3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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